3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3-methyl-N-[3-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H22N2O2/c1-15-7-5-8-16(13-15)19(23)21-18-10-6-9-17(14-18)20(24)22-11-3-2-4-12-22/h5-10,13-14H,2-4,11-12H2,1H3,(H,21,23)
• InChI Key: PGHQFWQKLITNPU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCCCC3
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCCCC3

Description

3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide, also known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been shown to have a range of pharmacological effects.

Scientific Research Applications

3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antitumor effects. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. This compound has been shown to have a high affinity for the dopamine D2 receptor and has been studied for its potential use as a dopamine agonist.

Mechanism of Action

The mechanism of action of 3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide is not fully understood. It has been shown to have a high affinity for the dopamine D2 receptor and has been shown to act as a partial agonist of this receptor. It has also been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems. This compound has been shown to have a modulatory effect on the release of these neurotransmitters, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by modulating the release of cytokines and chemokines. It has also been shown to have analgesic effects by modulating the release of neurotransmitters involved in pain signaling. This compound has been studied for its potential use in the treatment of cancer, as it has been shown to have antitumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been extensively studied, and its pharmacological effects are well characterized. However, there are also limitations to its use in lab experiments. It has been shown to have low solubility in water, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of 3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide. One area of interest is its potential use in the treatment of Parkinson's disease. This compound has been shown to have a high affinity for the dopamine D2 receptor and may have potential as a dopamine agonist. Another area of interest is its potential use in the treatment of cancer. This compound has been shown to have antitumor effects, and further studies may investigate its potential use in combination with other cancer treatments. Additionally, further studies may investigate the mechanism of action of this compound and its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 3-methyl-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide involves the reaction of 3-(1-piperidinylcarbonyl)benzoic acid with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using chromatography techniques. This method has been optimized to yield high purity and high yield of this compound.